Cas no 53091-63-7 (amino(3-chloro-4-methoxyphenyl)acetic Acid)

• Product Name: amino(3-chloro-4-methoxyphenyl)acetic Acid
• CAS No: 53091-63-7
• MF: C₉H₁₀ClNO₃
• MW: 215.633601665497
• CID: 937927
• PubChem ID: 2772356
• Update Time: 2025-06-11

amino(3-chloro-4-methoxyphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• AMINO-(3-CHLORO-4-METHOXY-PHENYL)-ACETIC ACID
• 2-amino-2-(3-chloro-4-methoxyphenyl)acetic acid
• AC1MCLB7
• amino(3-chloro-4-methoxyphenyl)acetic acid
• BBL008187
• CTK4J7049
• MolPort-000-147-368
• STK067754
• SureCN3625215
• 53091-63-7
• AKOS001476066
• EN300-138057
• DTXSID00378236
• CS-0314725
• N12771
• SCHEMBL3625215
• VS-01852
• MFCD02662433
• amino(3-chloro-4-methoxyphenyl)acetic Acid

• MDL： MFCD02662433
• Inchi： 1S/C9H10ClNO3/c1-14-7-3-2-5(4-6(7)10)8(11)9(12)13/h2-4,8H,11H2,1H3,(H,12,13)
• InChI Key： FOSCCJQLVQVWDM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)N)OC

Computed Properties

• Exact Mass: 215.03500
• Monoisotopic Mass: 215.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• PSA: 72.55000
• LogP: 2.13330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on amino(3-chloro-4-methoxyphenyl)acetic Acid

Amino(3-Chloro-4-Methoxyphenyl)acetic Acid (CAS No. 53091-63-7): An Overview of Its Properties, Applications, and Recent Research Advances

Amino(3-chloro-4-methoxyphenyl)acetic acid (CAS No. 53091-63-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 3-chloro-4-methoxyphenylglycine, is characterized by its unique structural features, which include a chlorine atom, a methoxy group, and an amino acid moiety. These functional groups contribute to its diverse chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of amino(3-chloro-4-methoxyphenyl)acetic acid consists of a benzene ring substituted with a chlorine atom at the 3-position and a methoxy group at the 4-position. The carboxylic acid and amino groups attached to the phenyl ring provide the compound with both acidic and basic functionalities. This dual nature allows it to participate in a wide range of chemical reactions, including esterification, amidation, and condensation reactions, which are crucial in the synthesis of more complex molecules.

In recent years, the study of amino(3-chloro-4-methoxyphenyl)acetic acid has been driven by its potential therapeutic applications. One area of significant interest is its role as a building block in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of inhibitors for various enzymes involved in disease pathways. A notable example is its application in the synthesis of inhibitors for matrix metalloproteinases (MMPs), which are implicated in conditions such as cancer metastasis and arthritis.

The pharmacological properties of amino(3-chloro-4-methoxyphenyl)acetic acid have also been investigated. Studies have shown that it exhibits anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of inflammatory diseases. Additionally, its ability to modulate ion channels and receptors has led to its evaluation as a potential therapeutic agent for neurological disorders.

In the context of drug discovery, amino(3-chloro-4-methoxyphenyl)acetic acid has been used as a starting material for the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the pharmacokinetic properties of drugs, such as their solubility, stability, and bioavailability. Recent research has demonstrated that prodrugs derived from amino(3-chloro-4-methoxyphenyl)acetic acid exhibit enhanced therapeutic efficacy and reduced side effects compared to their parent compounds.

The synthetic accessibility of amino(3-chloro-4-methoxyphenyl)acetic acid has further contributed to its popularity in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently on both laboratory and industrial scales. One common method involves the reaction of 3-chloro-4-methoxybenzaldehyde with glycine or its derivatives under appropriate conditions. These synthetic strategies have enabled researchers to produce large quantities of high-purity amino(3-chloro-4-methoxyphenyl)acetic acid, facilitating its use in preclinical and clinical studies.

The safety profile of amino(3-chloro-4-methoxyphenyl)acetic acid is another important aspect that has been extensively studied. Toxicological evaluations have shown that it exhibits low toxicity at therapeutic concentrations, making it suitable for use in pharmaceutical formulations. However, like any chemical compound, it is essential to handle it with care and follow standard safety protocols during laboratory work.

In conclusion, amino(3-chloro-4-methoxyphenyl)acetic acid (CAS No. 53091-63-7) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile chemical properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize its use in drug discovery pipelines, highlighting its importance in advancing medical science.